molecular formula C14H18Cl3N3 B6173672 4-[4-(4-chlorophenyl)-1H-imidazol-1-yl]piperidine dihydrochloride CAS No. 2648957-11-1

4-[4-(4-chlorophenyl)-1H-imidazol-1-yl]piperidine dihydrochloride

Cat. No. B6173672
CAS RN: 2648957-11-1
M. Wt: 334.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-[4-(4-chlorophenyl)-1H-imidazol-1-yl]piperidine dihydrochloride” is a derivative of 4-(4-chlorophenyl)-4-hydroxypiperidine . It is a part of a new series of derivatives that were synthesized and tested as potential analgesic compounds .


Synthesis Analysis

The synthesis of these derivatives involves the reaction of 1 mol of the parent compound with the corresponding substituted phenacyl halide in ethanol under reflux . This process yields the desired compounds in good yield .


Molecular Structure Analysis

Imidazole, a component of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, one of which bears a hydrogen atom .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these derivatives are primarily substitution reactions at the nitrogen atom . The parent compound reacts with substituted phenacyl halides to yield the desired derivatives .

Safety and Hazards

The compound is classified as an acute toxic and can cause eye damage and skin irritation . It is also harmful if swallowed and can cause respiratory irritation . Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound .

Future Directions

The future directions for this compound and its derivatives could involve further exploration of their analgesic properties . There is an increasing interest in synthesizing and biotesting new pharmacophores based on this skeleton , suggesting potential for future research and development in this area.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[4-(4-chlorophenyl)-1H-imidazol-1-yl]piperidine dihydrochloride' involves the reaction of 4-(4-chlorophenyl)-1H-imidazole with piperidine in the presence of a suitable solvent and a catalyst, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-(4-chlorophenyl)-1H-imidazole", "piperidine", "solvent", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-(4-chlorophenyl)-1H-imidazole and piperidine in a suitable solvent such as ethanol or methanol.", "Step 2: Add a catalyst such as palladium on carbon or Raney nickel to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours until the reaction is complete.", "Step 4: Cool the reaction mixture and filter off any solid impurities.", "Step 5: Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt.", "Step 6: Isolate the product by filtration or crystallization and dry under vacuum." ] }

CAS RN

2648957-11-1

Product Name

4-[4-(4-chlorophenyl)-1H-imidazol-1-yl]piperidine dihydrochloride

Molecular Formula

C14H18Cl3N3

Molecular Weight

334.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.